2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-ethylphenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-ethylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H14Cl2N2S/c1-2-13-3-5-14(6-4-13)9-15(11-23)20-24-19(12-25-20)17-8-7-16(21)10-18(17)22/h3-10,12H,2H2,1H3/b15-9+
• InChI Key: ZZOUVSUXENWLLH-OQLLNIDSSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H14Cl2N2S
• Molecular Weight: 385.3 g/mol

Description

2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-ethylphenyl)acrylonitrile is a chemical compound that has been the subject of scientific research due to its potential to be used as a therapeutic agent. This compound is also known as DCTA and belongs to the family of acrylonitriles.

Mechanism of Action

The mechanism of action of DCTA is not fully understood. However, it has been suggested that DCTA inhibits the activity of enzymes involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. DCTA has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
DCTA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that DCTA inhibits the growth of cancer cells and induces apoptosis. DCTA has also been shown to have antimicrobial activity against various microorganisms such as Staphylococcus aureus and Candida albicans. In addition, DCTA has been found to have anti-inflammatory effects by inhibiting the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

DCTA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. DCTA has also been shown to have low toxicity in vitro. However, there are some limitations to using DCTA in lab experiments. The compound has limited solubility in water, which can make it difficult to work with in aqueous solutions. In addition, the mechanism of action of DCTA is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of DCTA. One area of interest is the development of DCTA as a potential therapeutic agent for the treatment of cancer and inflammatory diseases. Further studies are needed to investigate the mechanism of action of DCTA and its potential use in combination with other drugs. In addition, the development of more efficient synthesis methods for DCTA could facilitate its use in future research. Finally, the investigation of the pharmacokinetics and pharmacodynamics of DCTA could provide valuable information for the development of potential therapeutic applications.

Synthesis Methods

The synthesis of DCTA involves the reaction of 2,4-dichlorophenyl isothiocyanate with 4-ethylphenylacetonitrile in the presence of a base. The reaction yields DCTA as a yellow solid with a melting point of 204-206°C. The purity of the compound can be determined by using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

DCTA has been studied for its potential to be used as a therapeutic agent. It has been found to exhibit anti-inflammatory, antiproliferative, and antimicrobial activities. DCTA has also been shown to have cytotoxic effects on cancer cells. Studies have been conducted to investigate the mechanism of action of DCTA and its potential use in the treatment of various diseases.